Cas no 44204-02-6 (Thiocarbonic acid; O-Me ester)
Thiocarbonic acid; O-Me ester structure
Product Name:Thiocarbonic acid; O-Me ester
CAS No:44204-02-6
MF:C4H8O4S2
MW:184.233919143677
CID:2690499
PubChem ID:5252226
Update Time:2025-04-21
Thiocarbonic acid; O-Me ester Chemical and Physical Properties
Names and Identifiers
-
- methoxymethanethioate
- 44204-02-6
- Carbonothioic acid, O-methyl ester
- DTXSID90413403
- Thiocarbonic acid; O-Me ester
-
- Inchi: 1S/2C2H4O2S/c2*1-4-2(3)5/h2*1H3,(H,3,5)
- InChI Key: CCWHYLSMEVVPHM-UHFFFAOYSA-N
- SMILES: COC(=O)S.COC(=S)O
Computed Properties
- Exact Mass: 90.98537551Da
- Monoisotopic Mass: 90.98537551Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 42.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 27.3Ų
Thiocarbonic acid; O-Me ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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